Methanesulfonamide, 1-[(3,4-dichlorophenyl)sulfinyl]-

• CAS No.: 55116-61-5
• Molecular Formula: C7H7Cl2NO3S2
• Molecular Weight: 288.2 g/mol
• IUPAC Name: (3,4-dichlorophenyl)sulfinylmethanesulfonamide
• InChI: InChI=1S/C7H7Cl2NO3S2/c8-6-2-1-5(3-7(6)9)14(11)4-15(10,12)13/h1-3H,4H2,(H2,10,12,13)
• InChI Key: UPVKUUXCRBHXOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)CS(=O)(=O)N)Cl)Cl

Description

Methanesulfonamide, 1-[(3,4-dichlorophenyl)sulfinyl]- is a useful research compound. Its molecular formula is C7H7Cl2NO3S2 and its molecular weight is 288.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.50 g. (0.0018 mol.) of 1-((3,4-dichlorophenyl)thio)methanesulfonamide in 25 ml. of glacial acetic acid is added 0.10 g. of 30% hydrogen peroxide, and the reaction mixture is heated at 65° to 70° C. The progress of the reaction is followed by nuclear magnetic resonance spectroscopy, and over a period of 7 hours an additional 0.37 g. of 30% hydrogen peroxide is added in small incremental amounts. After the 7 hour reaction period, the acetic acid solution is allowed to cool, and the title compound separates as fluffy, white crystals. The crystals are filtered, washed with ether, and dried to give 0.37 g. of 1-((3,4-dichlorophenyl)sulfinyl)methanesulfonamide, m.p. 205°-207° C.